Cas no 10025-64-6 (Zinc perchlorate hexahydrate)

• Product Name: Zinc perchlorate hexahydrate
• CAS No: 10025-64-6
• MF: Cl₂H₁₂O₁₄Zn
• MW: 372.401877403259
• MDL: MFCD00150370
• CID: 86242
• PubChem ID: 24865015
• Update Time: 2025-10-31

Zinc perchlorate hexahydrate Chemical and Physical Properties

Names and Identifiers

• Zinc perchlorate hexahydrate
• ZINC PERCHLORATE
• zinc,diperchlorate,hexahydrate
• ZirconiuM(IV) chloride
• Perchloric acid, zinc salt, hexahydrate
• Zinc perchlorate,hydrated
• 2ClO4.Zn.6H2O
• zinc diperchlorate hexahydrate
• zinc(II) perchlorate hexahydrate
• 5168AF
• Zinc perchlorate hexahydrate, Reagent Grade
• zinc, ion (zn2+) hexahydrate diperchlorate ion
• Perchloric acid, zinc salt, hydrate (2:1:6
• AKOS015855237
• 10025-64-6
• zinc;diperchlorate;hexahydrate
• DTXSID40143066
• MFCD00150370
• J-000073
• Zn(ClO4)2 hexahydrate
• FT-0697147
• DTXCID6065557
• Perchloric acid, zinc salt, hydrate (2:1:6)
• PADPILQDYPIHQQ-UHFFFAOYSA-L
• zinc(2+) hexahydrate diperchlorate ion

• MDL： MFCD00150370
• Inchi： 1S/2ClO4.6H2O.Zn/c2*2-1(3,4)5;;;;;;;/h;;6*1H2;/q2*-1;;;;;;;+2
• InChI Key： QDVVMCUMJNSNLB-UHFFFAOYSA-N
• SMILES： [Zn+2].[Cl+3]([O-])([O-])([O-])[O-].[Cl+3]([O-])([O-])([O-])[O-].O.O.O.O.O.O

Computed Properties

• Exact Mass: 369.89000
• Monoisotopic Mass: 369.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 155

Experimental Properties

• Color/Form: White odourless crystals.
• Density: 2,252 g/cm3
• Melting Point: 106°C
• Boiling Point: 200°C
• Flash Point: No data available
• Refractive Index: 1.50
• Solubility: Soluble in water, alcohol
• Water Partition Coefficient: Soluble in water, alcohol
• PSA: 203.92000
• LogP: 0.04030
• Solubility: Soluble in water.
• Merck: 14,10148
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Zinc perchlorate hexahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272,H314
• Warning Statement： P220,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1481 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-34
• Safety Instruction： S17; S26; S27; S36/37/39
• RTECS：SD0525000
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R8; R34
• Packing Group：II
• Hazard Level：5.1
• Storage Condition：易吸潮，密封保存

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal perchlorates

Additional information on Zinc perchlorate hexahydrate

Zinc Perchlorate Hexahydrate (CAS No. 10025-64-6): An Overview of Properties, Applications, and Recent Research

Zinc perchlorate hexahydrate (CAS No. 10025-64-6) is a versatile inorganic compound with a wide range of applications in various scientific and industrial fields. This compound is characterized by its unique chemical structure and properties, making it an essential component in numerous research and practical applications.

Zinc perchlorate hexahydrate is a white crystalline solid that is highly soluble in water. Its molecular formula is Zn(ClO₄)₂·6H₂O, and it has a molar mass of 353.38 g/mol. The compound's high solubility in water and its ability to form stable solutions make it particularly useful in aqueous environments.

In terms of physical properties, Zinc perchlorate hexahydrate has a melting point of approximately 110°C and a density of 2.35 g/cm³. These properties contribute to its stability and ease of handling in laboratory settings. Additionally, the compound exhibits excellent thermal stability, which is crucial for its use in various chemical reactions and processes.

Zinc perchlorate hexahydrate finds extensive use in the field of chemistry, particularly in analytical chemistry and electrochemistry. It serves as a strong oxidizing agent due to the presence of the perchlorate ion (ClO₄^-). This property makes it valuable for oxidizing organic compounds and for use in redox reactions. In analytical chemistry, Zinc perchlorate hexahydrate is often used as a reagent for the determination of various elements and compounds.

In the realm of electrochemistry, Zinc perchlorate hexahydrate is utilized as an electrolyte in certain types of batteries and fuel cells. Its high ionic conductivity and stability under electrochemical conditions make it an ideal choice for these applications. Recent research has explored the use of Zinc perchlorate hexahydrate in advanced battery technologies, aiming to improve energy density and cycling stability.

Beyond its applications in chemistry, Zinc perchlorate hexahydrate has also found use in materials science and nanotechnology. It serves as a precursor for the synthesis of zinc oxide (ZnO) nanoparticles, which have a wide range of applications in electronics, catalysis, and biomedicine. The controlled synthesis of ZnO nanoparticles using Zinc perchlorate hexahydrate has been a focus of recent studies, with researchers exploring various methods to optimize particle size, shape, and surface properties.

In the pharmaceutical industry, Zinc perchlorate hexahydrate has been investigated for its potential therapeutic applications. While not directly used as a drug, it can be employed as an intermediate or reagent in the synthesis of pharmaceutical compounds. Recent studies have explored its role in the development of novel drug delivery systems, where its ability to form stable complexes with various biomolecules is leveraged to enhance drug efficacy and bioavailability.

The environmental impact of Zinc perchlorate hexahydrate is another area of active research. While the compound itself is not considered highly toxic, its environmental fate and effects are important considerations. Studies have investigated the biodegradability and ecotoxicity of Zinc perchlorate hexahydrate, with findings suggesting that proper handling and disposal practices are essential to minimize environmental risks.

In conclusion, Zinc perchlorate hexahydrate (CAS No. 10025-64-6) is a multifaceted compound with significant applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in analytical chemistry, electrochemistry, materials science, and pharmaceutical research. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern scientific endeavors.